Cas no 7496-12-0 ( )

• Product Name: &nbsp
• CAS No: 7496-12-0
• MF: C₁₉H₁₄O₃
• MW: 290.312665462494
• CID: 980679
• PubChem ID: 348351
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbenzoyl)naphthalene-2-carboxylic acid
• NSC407621
• NSC-407621
• 7496-12-0
• DTXSID20324735
•  

• Inchi： 1S/C19H14O3/c1-12-6-2-4-8-14(12)18(20)17-15-9-5-3-7-13(15)10-11-16(17)19(21)22/h2-11H,1H3,(H,21,22)
• InChI Key： WJJZUEHSSQBFEE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C1=C(C(=O)O)C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 290.09432
• Monoisotopic Mass: 290.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 482.5°C at 760 mmHg
• Flash Point: 259.7°C
• Refractive Index: 1.665
• PSA: 54.37
• LogP: 4.07740